Cas no 2103987-18-2 (5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione)

5-(Difluoromethyl)-5-methylpyrrolidine-2,4-dione is a fluorinated heterocyclic compound featuring a pyrrolidine-2,4-dione core with a difluoromethyl substituent at the 5-position. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly as a building block for pharmaceuticals and agrochemicals. The difluoromethyl group enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its rigid pyrrolidine-2,4-dione scaffold also facilitates selective functionalization, enabling precise modifications for target applications. The compound’s well-defined stereochemistry and high purity further support its utility in research and industrial processes requiring consistent performance.
5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione structure
2103987-18-2 structure
Product Name:5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione
CAS No:2103987-18-2
MF:C6H7F2NO2
MW:163.122088670731
MDL:MFCD31667059
CID:4638565
PubChem ID:137698661
Update Time:2025-06-23

5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione
    • MDL: MFCD31667059
    • Inchi: 1S/C6H7F2NO2/c1-6(5(7)8)3(10)2-4(11)9-6/h5H,2H2,1H3,(H,9,11)
    • InChI Key: BLJUIFYLQBCVQJ-UHFFFAOYSA-N
    • SMILES: N1C(C(F)F)(C)C(=O)CC1=O

5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione Pricemore >>

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Additional information on 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione

Introduction to 5-(Difluoromethyl)-5-methylpyrrolidine-2,4-dione (CAS No. 2103987-18-2)

5-(Difluoromethyl)-5-methylpyrrolidine-2,4-dione, with the CAS number 2103987-18-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione, particularly the presence of difluoromethyl and methyl groups, contribute to its distinct chemical properties and biological activity.

The synthesis of 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione involves several well-defined steps, including the formation of a pyrrolidine ring and the introduction of the difluoromethyl and methyl groups. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in various research applications. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of the compound, making it an attractive candidate for drug development.

In terms of biological activity, 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione has demonstrated promising results in preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have indicated that 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione may have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammation and pain signaling. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins that mediate inflammation and pain. Additionally, 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione may interact with receptors involved in pain perception and transmission, such as transient receptor potential (TRP) channels.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic potential, 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione has also been studied for its use as a tool compound in basic research. Its unique chemical structure makes it a valuable probe for investigating the role of specific molecular targets in disease processes. For instance, researchers have used this compound to study the involvement of COX enzymes in various inflammatory conditions and to explore new therapeutic strategies for pain management.

In conclusion, 5-(difluoromethyl)-5-methylpyrrolidine-2,4-dione (CAS No. 2103987-18-2) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical properties and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely that new insights will emerge, paving the way for innovative treatments for a variety of diseases.

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